1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine

• IUPAC Name: 1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine
• InChI: InChI=1S/C19H30ClNO/c1-16-14-18(20)15-17(2)19(16)22-13-9-4-3-6-10-21-11-7-5-8-12-21/h14-15H,3-13H2,1-2H3
• InChI Key: TZYLMEOOXZCQPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCCCCCN2CCCCC2)C)Cl
• Molecular Formula: C19H30ClNO
• Molecular Weight: 323.9 g/mol

Description

1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a piperidine derivative that has been found to have various biochemical and physiological effects, making it useful for a wide range of research purposes.

Mechanism of Action

The exact mechanism of action of 1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine is not fully understood. However, it has been found to interact with various receptors in the body, including the dopamine transporter, sigma-1 receptor, and NMDA receptor. It has also been found to modulate the activity of various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have neuroprotective effects and improve cognitive function. Additionally, it has been found to have analgesic properties and reduce pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine in lab experiments is its versatility. It can be used in various research studies related to cancer, neurodegenerative disorders, and pain management. Additionally, it has been found to have low toxicity levels, making it safe to use in lab experiments. However, one of the limitations of using this compound is its high cost, which may limit its use in some research studies.

Future Directions

There are several future directions for research related to 1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine. One possible direction is to further investigate its potential applications in cancer research and develop new anticancer therapies based on this compound. Another direction is to explore its potential applications in the treatment of neurodegenerative disorders and develop new drugs to treat these conditions. Additionally, further research can be done to explore its potential applications in pain management and addiction treatment.

Synthesis Methods

The synthesis of 1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine involves the reaction of 4-chloro-2,6-dimethylphenol with 1-bromohexane in the presence of sodium hydride. The resulting product is then reacted with piperidine in the presence of potassium carbonate to yield the final product. This synthesis method has been reported in various research articles and has been found to be efficient and reliable.

Scientific Research Applications

1-[6-(4-chloro-2,6-dimethylphenoxy)hexyl]piperidine has been used in various scientific research studies due to its potential applications in different fields. It has been found to have anticancer properties and has been used in cancer research studies. It has also been used in studies related to Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, it has been used in studies related to pain management, addiction, and depression.